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Compound of Interest

Compound Name: Carbon diselenide

Cat. No.: B3053059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

carbon diselenide (CSe₂). Given the limited specific toxicological data for carbon diselenide,

this guidance is largely based on the established safety protocols for its close chemical

analogue, carbon disulfide (CS₂), which shares similar physical and hazardous properties.

Carbon diselenide is a highly toxic, volatile, and flammable liquid that presents a significant

inhalation hazard and can be absorbed through the skin.[1][2] Strict adherence to these

procedures is mandatory to ensure personnel safety and minimize environmental risk.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure to carbon diselenide. The

following equipment must be worn at all times when handling this substance:

Eye and Face Protection: Chemical safety goggles conforming to EN166 or NIOSH

standards are required.[3] In situations with a risk of splashing, a full-face shield should also

be worn.

Skin Protection: Impervious clothing is necessary to prevent skin contact.[3] This includes:

Gloves: Due to the potential for rapid permeation, single-layer nitrile gloves may not offer

sufficient protection for prolonged contact. It is recommended to use double-layered nitrile

gloves or specialty gloves such as Polyvinyl Alcohol (PVA), SilverShield®/4H®, or Viton®.
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[1][4] Always inspect gloves for integrity before use and employ proper removal techniques

to avoid contaminating the skin.[3]

Coveralls or Lab Coat: A chemical-resistant apron or coverall should be worn over a long-

sleeved lab coat.[5]

Respiratory Protection: All work with carbon diselenide must be conducted in a certified

chemical fume hood to control vapors.[6] If exposure limits are likely to be exceeded, a

NIOSH-approved respirator with organic vapor cartridges is required. For higher

concentrations, a supplied-air respirator may be necessary.[7]

Quantitative Exposure Limits (Based on Carbon
Disulfide Data)
Specific occupational exposure limits for carbon diselenide have not been established. The

following table summarizes the limits for carbon disulfide, which should be used as a

conservative guideline for handling carbon diselenide.
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Agency Exposure Limit Details

OSHA 20 ppm

Permissible Exposure Limit

(PEL) as an 8-hour time-

weighted average (TWA).[1]

30 ppm
Acceptable ceiling

concentration.[1]

100 ppm
Maximum peak for any 30-

minute period.[1]

NIOSH 1 ppm
Recommended Exposure Limit

(REL) as a 10-hour TWA.[1]

10 ppm

Short-Term Exposure Limit

(STEL) for a 15-minute period.

[1]

500 ppm
Immediately Dangerous to Life

or Health (IDLH).[8]

ACGIH 1 ppm
Threshold Limit Value (TLV) as

an 8-hour TWA.[1]

Handling and Storage Procedures
Ventilation: Always handle carbon diselenide in a well-ventilated area, preferably within a

chemical fume hood with a continuous airflow.[6]

Ignition Sources: Carbon diselenide is flammable. Keep it away from heat, sparks, open

flames, and other ignition sources.[9][10] Use spark-proof tools and explosion-proof

equipment.[9]

Safe Handling: Avoid contact with skin and eyes.[3] Do not breathe vapors or mists. Wash

hands thoroughly after handling.

Storage: Store in a cool, dry, well-ventilated, and tightly closed container.[3] Keep away from

incompatible materials such as strong oxidizers and chemically active metals.[7]
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Spill Response and Disposal Plan
A detailed plan for managing spills is essential. The following workflow outlines the immediate

steps to be taken in the event of a carbon diselenide spill.
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Carbon Diselenide Spill Occurs

Assess Spill Severity
(Minor vs. Major)

Major Spill:
IMMEDIATELY EVACUATE AREA

Major

Minor Spill:
(Small, contained, no immediate danger)

Minor

Alert Emergency Services
(e.g., 911, EH&S)

Secure the Area
(Close doors, restrict access)

Alert Personnel in the Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator, etc.)

Ensure Adequate Ventilation
(Fume Hood)

Contain the Spill
(Use absorbent dikes)

Absorb the Spill
(Use vermiculite, sand, or spill pillows)

Collect Absorbed Material
(Use spark-proof tools)

Package for Disposal
(Seal in a labeled, appropriate container)

Decontaminate the Spill Area
(Wash with soap and water)

Dispose of Waste
(Follow institutional and local regulations)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3053059?utm_src=pdf-custom-synthesis
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0344.pdf
https://en.wikipedia.org/wiki/Carbon_diselenide
https://wap.guidechem.com/msds/506-80-9.html
https://www.mdpi.com/2813-8856/1/3/11
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.benchchem.com/product/b3053059
https://www.cdc.gov/niosh/npg/npgd0104.html
https://www.cdc.gov/niosh/idlh/75150.html
https://ehs.gatech.edu/spill-kits-and-spill-clean-procedures
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss19.html
https://www.benchchem.com/product/b3053059#personal-protective-equipment-for-handling-carbon-diselenide
https://www.benchchem.com/product/b3053059#personal-protective-equipment-for-handling-carbon-diselenide
https://www.benchchem.com/product/b3053059#personal-protective-equipment-for-handling-carbon-diselenide
https://www.benchchem.com/product/b3053059#personal-protective-equipment-for-handling-carbon-diselenide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3053059?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

